Cas no 627899-88-1 (Boronic acid, [4-[3-(dimethylamino)propoxy]phenyl]-)

[4-[3-(Dimethylamino)propoxy]phenylboronic acid is a boronic acid derivative featuring a dimethylamino-propoxy substituent on the phenyl ring. This compound is particularly valuable in Suzuki-Miyaura cross-coupling reactions due to the electron-donating effects of the dimethylamino group, which can enhance reactivity and selectivity in aryl-aryl bond formation. The boronic acid moiety serves as a versatile intermediate in organic synthesis, enabling the construction of complex biaryl structures. Its solubility in common organic solvents and stability under mild conditions make it suitable for applications in pharmaceutical and materials chemistry. The compound’s well-defined reactivity profile ensures reliable performance in catalytic transformations.

Boronic acid, [4-[3-(dimethylamino)propoxy]phenyl]- structure

627899-88-1 structure

Product Name:Boronic acid, [4-[3-(dimethylamino)propoxy]phenyl]-

CAS No:627899-88-1

MF:C₁₁H₁₈BNO₃

MW:223.076523303986

MDL:MFCD27926595

CID:4078361

PubChem ID:21108723

Update Time:2025-10-15

Boronic acid, [4-[3-(dimethylamino)propoxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

- Boronic acid, [4-[3-(dimethylamino)propoxy]phenyl]-
- 4-(3-(diMethylaMino)propoxy)phenylboronic acid
- 124668
- 4-(3-(Dimethylamino)propoxy)phenylboronic acid Hydrochloride
- Boronic acid, B-[4-[3-(dimethylamino)propoxy]phenyl]-
- (4-(3-(dimethylamino)propoxy)phenyl)boronic acid
- (4-(3-(dimethylamino)propoxy)phenyl)boronicacid
- SB79789
- [4-[3-(dimethylamino)propoxy]phenyl]boronic acid
- DB-108434
- 627899-88-1
- SCHEMBL5637547
- CS-0454440
- AKOS025286175
- {4-[3-(dimethylamino)propoxy]phenyl}boronic acid
- MFCD27926595
- I12105
- ADGDUQZATZNZJH-UHFFFAOYSA-N
- CAB89988
- MDL： MFCD27926595
- Inchi： 1S/C11H18BNO3/c1-13(2)8-3-9-16-11-6-4-10(5-7-11)12(14)15/h4-7,14-15H,3,8-9H2,1-2H3
- InChI Key： ADGDUQZATZNZJH-UHFFFAOYSA-N
- SMILES： O(C1C=CC(B(O)O)=CC=1)CCCN(C)C

Computed Properties

Exact Mass: 223.1379736 g/mol
Monoisotopic Mass: 223.1379736 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 6
Complexity: 182
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 223.08
Topological Polar Surface Area: 52.9Å²

Experimental Properties

Color/Form: No data avaiable
Density: 1.1±0.1 g/cm3
Melting Point: No data available
Boiling Point: 383.6±52.0 °C at 760 mmHg
Flash Point: 185.8±30.7 °C
Vapor Pressure: No data available

Boronic acid, [4-[3-(dimethylamino)propoxy]phenyl]- Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ° C, -4 ° C is better

Boronic acid, [4-[3-(dimethylamino)propoxy]phenyl]- Pricemore >>

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